(5Z)-3-(4-chlorophenyl)-5-{[2,5-dimethyl-1-(naphthalen-1-yl)-1H-pyrrol-3-yl]methylidene}-6-hydroxypyrimidine-2,4(3H,5H)-dione

• Molecular Formula: C27H20ClN3O3
• Molecular Weight: 469.9 g/mol
• IUPAC Name: (5Z)-1-(4-chlorophenyl)-5-[(2,5-dimethyl-1-naphthalen-1-ylpyrrol-3-yl)methylidene]-1,3-diazinane-2,4,6-trione
• InChI: InChI=1S/C27H20ClN3O3/c1-16-14-19(17(2)30(16)24-9-5-7-18-6-3-4-8-22(18)24)15-23-25(32)29-27(34)31(26(23)33)21-12-10-20(28)11-13-21/h3-15H,1-2H3,(H,29,32,34)/b23-15-
• InChI Key: STDVJUPLJIZSOB-HAHDFKILSA-N
• Isomeric SMILES: CC1=CC(=C(N1C2=CC=CC3=CC=CC=C32)C)/C=C\4/C(=O)NC(=O)N(C4=O)C5=CC=C(C=C5)Cl
• Canonical SMILES: CC1=CC(=C(N1C2=CC=CC3=CC=CC=C32)C)C=C4C(=O)NC(=O)N(C4=O)C5=CC=C(C=C5)Cl

Description

The compound “(5Z)-1-(4-CHLOROPHENYL)-5-{[2,5-DIMETHYL-1-(NAPHTHALEN-1-YL)-1H-PYRROL-3-YL]METHYLIDENE}-1,3-DIAZINANE-2,4,6-TRIONE” is a complex organic molecule that features a combination of aromatic and heterocyclic structures

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of this compound typically involves multi-step organic reactions. The starting materials often include 4-chlorophenyl derivatives, naphthalene-based compounds, and pyrrole derivatives. The key steps may involve:

Formation of the pyrrole ring: This can be achieved through the Paal-Knorr synthesis, where a 1,4-dicarbonyl compound reacts with ammonia or a primary amine.

Attachment of the naphthalene group: This step may involve a Friedel-Crafts alkylation or acylation reaction.

Formation of the diazinane ring: This can be synthesized through a cyclization reaction involving appropriate precursors.

Final condensation: The final step involves the condensation of the intermediate compounds to form the desired product.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This may include the use of catalysts, controlled reaction conditions (temperature, pressure, pH), and purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound may undergo oxidation reactions, particularly at the pyrrole and naphthalene rings.

Reduction: Reduction reactions may target the carbonyl groups in the diazinane ring.

Substitution: Electrophilic and nucleophilic substitution reactions can occur on the aromatic rings.

Common Reagents and Conditions

Oxidizing agents: Potassium permanganate, chromium trioxide.

Reducing agents: Sodium borohydride, lithium aluminum hydride.

Substitution reagents: Halogens, nucleophiles such as amines or thiols.

Major Products

The major products of these reactions would depend on the specific conditions and reagents used. For example, oxidation may yield quinones, while reduction could produce alcohols or amines.

Scientific Research Applications

Chemistry

Catalysis: The compound may serve as a ligand in catalytic reactions.

Organic Synthesis: It can be used as an intermediate in the synthesis of more complex molecules.

Biology

Drug Development:

Biological Probes: Used in the study of biological pathways and mechanisms.

Medicine

Therapeutic Agents: Potential use as an anti-cancer, anti-inflammatory, or antimicrobial agent.

Industry

Materials Science: Applications in the development of new materials with specific properties.

Agriculture: Potential use as a pesticide or herbicide.

Mechanism of Action

The mechanism of action of this compound would depend on its specific application. In medicinal chemistry, it may interact with biological targets such as enzymes or receptors, modulating their activity. The molecular targets and pathways involved would be identified through biochemical assays and molecular modeling studies.

Comparison with Similar Compounds

Similar Compounds

• **(5Z)-1-(4-BROMOPHENYL)-5-{[2,5-DIMETHYL-1-(NAPHTHALEN-1-YL)-1H-PYRROL-3-YL]METHYLIDENE}-1,3-DIAZINANE-2,4,6-TRIONE
• **(5Z)-1-(4-METHOXYPHENYL)-5-{[2,5-DIMETHYL-1-(NAPHTHALEN-1-YL)-1H-PYRROL-3-YL]METHYLIDENE}-1,3-DIAZINANE-2,4,6-TRIONE

Uniqueness

The uniqueness of the compound lies in its specific combination of functional groups and aromatic systems, which may confer unique chemical reactivity and biological activity compared to similar compounds.